molecular formula C12H9ClN2 B8312743 5-chloro-1-(cyanomethyl)-2,3-dihydro-1H-indene-1-carbonitrile

5-chloro-1-(cyanomethyl)-2,3-dihydro-1H-indene-1-carbonitrile

Cat. No. B8312743
M. Wt: 216.66 g/mol
InChI Key: LGGKKZXUIQRTHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-chloro-1-(cyanomethyl)-2,3-dihydro-1H-indene-1-carbonitrile is a useful research compound. Its molecular formula is C12H9ClN2 and its molecular weight is 216.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-1-(cyanomethyl)-2,3-dihydro-1H-indene-1-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-1-(cyanomethyl)-2,3-dihydro-1H-indene-1-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-chloro-1-(cyanomethyl)-2,3-dihydro-1H-indene-1-carbonitrile

Molecular Formula

C12H9ClN2

Molecular Weight

216.66 g/mol

IUPAC Name

5-chloro-1-(cyanomethyl)-2,3-dihydroindene-1-carbonitrile

InChI

InChI=1S/C12H9ClN2/c13-10-1-2-11-9(7-10)3-4-12(11,8-15)5-6-14/h1-2,7H,3-5H2

InChI Key

LGGKKZXUIQRTHC-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=C1C=C(C=C2)Cl)(CC#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (E)-ethyl 2-(5-chloro-2,3-dihydro-1H-inden-1-ylidene)-2-cyanoacetate (Prep5, 100 g, 0.38 mol) in ethanol (800 ml) a solution of KCN (67.5 g, 1 mol) in water (230 ml) was added and the reaction mixture was warmed to 65° C. and stirred for 21 h. Then the solvent was removed under vacuum The residue was treated with ether and the organic phase washed with water. Solvent was evaporated and the crude obtained was purified by crystallization from ethanol to obtain the title compound (36 g, y=43.5%).
Quantity
100 g
Type
reactant
Reaction Step One
Name
Quantity
67.5 g
Type
reactant
Reaction Step One
Quantity
800 mL
Type
solvent
Reaction Step One
Name
Quantity
230 mL
Type
solvent
Reaction Step One
Yield
43.5%

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